molecular formula C11H20O2 B8597506 4-(3-Methylidenepentyl)oxan-4-ol CAS No. 88664-42-0

4-(3-Methylidenepentyl)oxan-4-ol

Cat. No.: B8597506
CAS No.: 88664-42-0
M. Wt: 184.27 g/mol
InChI Key: UXJRYHSZMQYBCJ-UHFFFAOYSA-N
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Description

4-(3-Methylidenepentyl)oxan-4-ol is a useful research compound. Its molecular formula is C11H20O2 and its molecular weight is 184.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

88664-42-0

Molecular Formula

C11H20O2

Molecular Weight

184.27 g/mol

IUPAC Name

4-(3-methylidenepentyl)oxan-4-ol

InChI

InChI=1S/C11H20O2/c1-3-10(2)4-5-11(12)6-8-13-9-7-11/h12H,2-9H2,1H3

InChI Key

UXJRYHSZMQYBCJ-UHFFFAOYSA-N

Canonical SMILES

CCC(=C)CCC1(CCOCC1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 8.50 g of dry magnesium shavings was added 100 ml of tetrahydrofuran and a small crystal of iodine. After 20 minutes, 0.5 ml of 1,2-dibromoethene was added using a syringe followed by the dropwise addition of 5 ml of a 70% solution of 1,1,1-tris(chloromethyl)propane in tetrahydrofuran with evolution of heat and gas. While stirring, additional 1,1,1-tris(chloromethyl)propane solution was added, to total 44.7 g at a rate to maintain reflux. The refluxing was continued for an additional 0.5 hour. Then, the reaction mixture was cooled to -62° to -43° C. and 15.0 g of 4H-pyran-4-one (Aldrich) in 20 ml of tetrahydrofuran was added dropwise. After 1 hour at -60° C., the reaction mixture was allowed to warm to -20° C. and then poured into a mixture of ice-cold diethyl ether (500 ml) and saturated ammonium chloride (350 ml). The aqueous fraction was extracted twice with 300 ml diethyl ether. The combined ether solutions were washed with saturated sodium chloride solution, dried and stripped to yield 16.52 g of the desired product as a pale yellow liquid.
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